1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide

• IUPAC Name: 1-amino-4-bromo-9,10-dioxo-N-phenylanthracene-2-carboxamide
• InChI: InChI=1S/C21H13BrN2O3/c22-15-10-14(21(27)24-11-6-2-1-3-7-11)18(23)17-16(15)19(25)12-8-4-5-9-13(12)20(17)26/h1-10H,23H2,(H,24,27)
• InChI Key: RKRDKQSYPVQSHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CC(=C3C(=C2N)C(=O)C4=CC=CC=C4C3=O)Br
• Molecular Formula: C21H13BrN2O3
• Molecular Weight: 421.2 g/mol

Description

1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide, also known as ADPA, is a chemical compound with potential applications in scientific research. It is a member of the anthracene family of compounds and has been studied for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of 1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide is not fully understood, but it is believed to involve the formation of reactive oxygen species upon exposure to light. These reactive oxygen species can cause damage to cells and tissues, leading to cell death.
Biochemical and Physiological Effects
1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide has been found to have a number of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide has been found to inhibit the growth of certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using 1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide in lab experiments is its fluorescence properties, which make it useful for imaging studies. Additionally, 1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide has been found to be relatively stable, allowing for long-term storage and use. However, one limitation of 1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide is its potential toxicity, particularly upon exposure to light.

Future Directions

There are a number of potential future directions for research involving 1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide. One area of interest is the development of 1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide-based photosensitizers for use in photodynamic therapy. Additionally, further studies are needed to fully understand the mechanism of action of 1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide and its potential applications in scientific research.

Scientific Research Applications

1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide has been studied for its potential applications in scientific research. It has been found to exhibit fluorescence properties, making it useful as a probe for biological imaging. Additionally, 1-amino-4-bromo-9,10-dioxo-N-phenyl-9,10-dihydro-2-anthracenecarboxamide has been studied for its potential as a photosensitizer for photodynamic therapy, a treatment for cancer that involves the use of light-activated compounds.